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Compound of Interest

Compound Name: Quinacrine methanesulfonate

Cat. No.: B1678642 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Quinacrine methanesulfonate, including personal protective

equipment (PPE), operational plans, and disposal procedures.

Hazard Identification and Personal Protective
Equipment
Quinacrine methanesulfonate is a chemical that requires careful handling due to its potential

health hazards. Based on safety data sheets for quinacrine and its derivatives, the compound

is classified with several hazards.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[1]

Reproductive toxicity 2
H361: Suspected of damaging

fertility or the unborn child[1]

Specific target organ toxicity,

repeated exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure[1]

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with these hazards, the following personal protective

equipment is essential.[2][3][4][5][6]
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves should

be worn. Double gloving is

recommended.[6] Gloves must

be disposable, powder-free,

and changed regularly (e.g.,

every 30-60 minutes) or

immediately if contaminated or

damaged.[4][6]

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Goggles should be worn to

protect from splashes.[3] For

activities with a higher risk of

splashing, a face shield should

be worn in combination with

goggles.[3][6]

Body Protection
Impervious clothing/Long-

sleeved gown

A lab coat or a disposable

gown designed to resist

chemical permeation is

required to protect the skin.[1]

[5] For extensive handling,

"bunny suit" coveralls can

provide head-to-toe protection.

[4]

Respiratory Protection NIOSH-approved respirator

A fit-tested N95 or N100

respirator should be used

when there is a risk of inhaling

airborne powder or aerosols.

[3] Work should be conducted

in a well-ventilated area or a

chemical fume hood.[1]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is critical to ensure safety and compliance.
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Handling Procedure Workflow:

The following diagram outlines the standard operating procedure for handling Quinacrine
methanesulfonate in a laboratory setting.
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Quinacrine Methanesulfonate Handling Workflow

Preparation

Handling

Cleanup & Disposal

Final Disposal
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Don PPE

Prepare Work Area

Weigh Compound

Dissolve/Use in Experiment

Decontaminate Surfaces
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Wash Hands Arrange for Chemical Waste Pickup

Click to download full resolution via product page

Caption: Workflow for safe handling of Quinacrine methanesulfonate.
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Step-by-Step Handling and Disposal Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Put on all required PPE as detailed in the table above.[1]

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered. Have

spill cleanup materials readily available.

Handling:

Use only in a well-ventilated area.[1]

Avoid breathing dust. When weighing or transferring the solid compound, do so carefully to

minimize dust generation.

Wash hands and skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[7]

Spill Management:

In case of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, cover the spill with an absorbent material.

Collect the absorbed material and place it in a sealed, labeled container for hazardous

waste.

Clean the spill area with a suitable decontaminating solution.

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, get medical advice.[1]
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[1][8]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1]

[8]

Disposal:

All waste, including contaminated PPE and unused material, must be disposed of as

hazardous chemical waste.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.

Do not allow the product to enter drains or the environment.

By adhering to these safety protocols, researchers can minimize their risk of exposure and

ensure a safe laboratory environment when working with Quinacrine methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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